Cas no 29082-53-9 (1,3-Propanediamine,2,2-dimethyl-, hydrochloride (1:2))

1,3-Propanediamine,2,2-dimethyl-, hydrochloride (1:2) structure
29082-53-9 structure
Product Name:1,3-Propanediamine,2,2-dimethyl-, hydrochloride (1:2)
CAS No:29082-53-9
MF:C5H16Cl2N2
MW:175.099939346313
CID:240208
PubChem ID:12351963
Update Time:2025-04-19

1,3-Propanediamine,2,2-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,2,2-dimethyl-, hydrochloride (1:2)
    • 2,2-dimethylpropane-1,3-diamine,dihydrochloride
    • 2,6-DIISOPROPYL-N,N-DIMETHYLANILINE
    • 2,2-dimethylpropane-1,3-diamine;dihydrochloride
    • 2,2-DIMETHYL-1,3-PROPANEDIAMINE DIHYDROCHLORIDE
    • 2,2-Dimethylpropane-1,3-diamine--hydrogen chloride (1/2)
    • SCHEMBL7047737
    • DTXSID10493404
    • 29082-53-9
    • Inchi: 1S/C5H14N2.2ClH/c1-5(2,3-6)4-7;;/h3-4,6-7H2,1-2H3;2*1H
    • InChI Key: HSOLUSIIHCVILK-UHFFFAOYSA-N
    • SMILES: Cl.Cl.NCC(C)(C)CN

Computed Properties

  • Exact Mass: 174.0690539g/mol
  • Monoisotopic Mass: 174.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 44
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų
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